Cas no 39791-31-6 (Prednisolone 21-Valerate)

• Product Name: Prednisolone 21-Valerate
• CAS No: 39791-31-6
• MF: C₂₆H₃₆O₆
• MW: 444.560448646545
• CID: 319052
• PubChem ID: 56842309
• Update Time: 2025-04-19

Prednisolone 21-Valerate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-[(1-oxopentyl)oxy]-, (11b)-
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] pentanoate
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] pentanoate
• 11beta,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-valerate
• NS00030668
• SCHEMBL10363483
• EINECS 254-633-4
• 39791-31-6
• DTXSID30192866
• Prednisolone 21-Valerate

• Inchi： 1S/C26H36O6/c1-4-5-6-22(30)32-15-21(29)26(31)12-10-19-18-8-7-16-13-17(27)9-11-24(16,2)23(18)20(28)14-25(19,26)3/h9,11,13,18-20,23,28,31H,4-8,10,12,14-15H2,1-3H3/t18-,19-,20-,23+,24-,25-,26-/m0/s1
• InChI Key： XOWYKRJPTXTGHW-FZNHGJLXSA-N
• SMILES： O[C@]1(C(COC(CCCC)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 214.998535
• Monoisotopic Mass: 214.998535
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 3.8

Experimental Properties

• Density: 1.23
• Boiling Point: 606.7°C at 760 mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.573
• Vapor Pressure: 0.0±3.9 mmHg at 25°C

Prednisolone 21-Valerate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)